2-(2',5'-dioxospiro[1,2-dihydroindene-3,3'-pyrrolidine]-1'-yl)-N-methylacetamide

• IUPAC Name: 2-(2',5'-dioxospiro[1,2-dihydroindene-3,3'-pyrrolidine]-1'-yl)-N-methylacetamide
• InChI: InChI=1S/C15H16N2O3/c1-16-12(18)9-17-13(19)8-15(14(17)20)7-6-10-4-2-3-5-11(10)15/h2-5H,6-9H2,1H3,(H,16,18)
• InChI Key: BCTOKVDHHSLUDU-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN1C(=O)CC2(C1=O)CCC3=CC=CC=C23
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol

Description

2-(2',5'-dioxospiro[1,2-dihydroindene-3,3'-pyrrolidine]-1'-yl)-N-methylacetamide, also known as DPI, is a synthetic compound that has been widely used in scientific research. It is a potent inhibitor of NADPH oxidase, an enzyme that generates reactive oxygen species (ROS) in cells. DPI has been used to study the role of ROS in various physiological and pathological processes.

Mechanism of Action

2-(2',5'-dioxospiro[1,2-dihydroindene-3,3'-pyrrolidine]-1'-yl)-N-methylacetamide is a potent inhibitor of NADPH oxidase, an enzyme that generates ROS in cells. NADPH oxidase is a key enzyme involved in the regulation of ROS levels in cells. By inhibiting NADPH oxidase, this compound reduces the levels of ROS in cells. This, in turn, can lead to a reduction in oxidative stress and inflammation.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce ROS levels in cells, which can lead to a reduction in oxidative stress and inflammation. This compound has also been shown to inhibit the activation of various signaling pathways, including the MAPK and NF-κB pathways. This can lead to a reduction in the expression of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2',5'-dioxospiro[1,2-dihydroindene-3,3'-pyrrolidine]-1'-yl)-N-methylacetamide in lab experiments is its potency as an inhibitor of NADPH oxidase. This compound is a highly specific inhibitor of NADPH oxidase and does not affect other enzymes or signaling pathways. This makes it a valuable tool for studying the role of ROS in various physiological and pathological processes.
However, this compound also has some limitations. It can be toxic to cells at high concentrations, which can limit its use in certain experiments. Additionally, this compound has a relatively short half-life, which can make it difficult to maintain consistent levels of inhibition over time.

Future Directions

There are several future directions for research involving 2-(2',5'-dioxospiro[1,2-dihydroindene-3,3'-pyrrolidine]-1'-yl)-N-methylacetamide. One area of interest is the role of ROS in aging and age-related diseases. This compound could be used to study the effects of reducing oxidative stress on aging and age-related diseases.
Another area of interest is the role of ROS in metabolic diseases such as diabetes and obesity. This compound could be used to study the effects of reducing oxidative stress on metabolic pathways and insulin signaling.
Finally, this compound could be used in the development of new therapies for diseases that involve oxidative stress and inflammation. By reducing ROS levels, this compound could potentially be used to treat a variety of diseases, including cancer, cardiovascular diseases, and neurodegenerative diseases.
Conclusion:
This compound, or this compound, is a potent inhibitor of NADPH oxidase that has been widely used in scientific research. It has been used to study the role of ROS in various physiological and pathological processes, and has shown promise as a potential therapy for diseases that involve oxidative stress and inflammation. While this compound has some limitations, its potency and specificity make it a valuable tool for studying the role of ROS in cells and tissues.

Synthesis Methods

2-(2',5'-dioxospiro[1,2-dihydroindene-3,3'-pyrrolidine]-1'-yl)-N-methylacetamide can be synthesized by reacting 3,3'-pyrrolidinylidene-diacetate with 1,2-indanedione in the presence of a base. The resulting intermediate is then reacted with N-methylamine to yield this compound. The synthesis of this compound is relatively straightforward and can be performed in a laboratory setting.

Scientific Research Applications

2-(2',5'-dioxospiro[1,2-dihydroindene-3,3'-pyrrolidine]-1'-yl)-N-methylacetamide has been extensively used in scientific research to study the role of ROS in various physiological and pathological processes. It has been used to investigate the role of ROS in cancer, cardiovascular diseases, neurodegenerative diseases, and inflammation. This compound has also been used to study the role of ROS in immune cell function and signaling pathways.